Cas no 2090222-89-0 (3-Pyridinamine, 6-(difluoromethyl)-N-methyl-)

• Product Name: 3-Pyridinamine, 6-(difluoromethyl)-N-methyl-
• CAS No: 2090222-89-0
• MF: C₇H₈F₂N₂
• MW: 158.148628234863
• CID: 5267342
• Update Time: 2025-10-28

3-Pyridinamine, 6-(difluoromethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-(difluoromethyl)-N-methyl-

• Inchi： 1S/C7H8F2N2/c1-10-5-2-3-6(7(8)9)11-4-5/h2-4,7,10H,1H3
• InChI Key： RJAYZEYGYRCTQS-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)F)=CC=C1NC

Additional information on 3-Pyridinamine, 6-(difluoromethyl)-N-methyl-

3-Pyridinamine, 6-(difluoromethyl)-N-methyl- (CAS No. 2090222-89-0): A Comprehensive Overview

3-Pyridinamine, 6-(difluoromethyl)-N-methyl- (CAS No. 2090222-89-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, characterized by a pyridine core substituted with a difluoromethyl group at the 6-position and a methylated amine at the N-position, exhibits promising biological activities that make it a valuable candidate for further investigation.

The< strong> difluoromethyl group is a key structural feature that contributes to the compound's pharmacological profile. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In particular, the presence of two fluorine atoms in the difluoromethyl moiety can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation, making this compound an attractive scaffold for drug development.

Recent studies have highlighted the potential of< strong> 3-Pyridinamine, 6-(difluoromethyl)-N-methyl- as a lead compound for the development of novel therapeutic agents. Its pyridine core is a common pharmacophore in many bioactive molecules, particularly in kinase inhibitors and antiviral drugs. The combination of the< strong> difluoromethyl group and the methylated amine suggests that this compound may interact with various biological targets, including enzymes and receptors involved in disease pathways.

In particular, research has focused on its potential as an inhibitor of tyrosine kinases, which are overexpressed in many cancers and play a crucial role in tumor growth and progression. The< strong> difluoromethyl group's ability to enhance binding affinity has been particularly noted in studies involving protein kinase inhibition. Additionally, the methylated amine moiety may contribute to selective targeting by influencing the compound's interactions with specific amino acid residues in the active site of these kinases.

The synthesis of< strong> 3-Pyridinamine, 6-(difluoromethyl)-N-methyl- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include the introduction of the< strong> difluoromethyl group via halogenation followed by nucleophilic substitution, and subsequent methylation of the amine function. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure regioselectivity and minimize side products.

The pharmacological evaluation of< strong> 3-Pyridinamine, 6-(difluoromethyl)-N-methyl- has revealed several promising activities. Preclinical studies have demonstrated its ability to inhibit the activity of several tyrosine kinases with high potency. Furthermore, its interaction with other biological targets has been explored, suggesting potential applications in treating inflammatory diseases and neurological disorders.

The< strong> difluoromethyl group's influence on pharmacokinetic properties has been a major focus of research. Studies have shown that compounds containing this moiety often exhibit improved oral bioavailability and longer half-lives due to enhanced metabolic stability. This makes< strong> 3-Pyridinamine, 6-(difluoromethyl)-N-methyl- a promising candidate for further development into an orally administered therapeutic agent.

In conclusion, 3-Pyridinamine, 6-(difluoromethyl)-N-methyl- (CAS No. 2090222-89-0) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of a pyridine core substituted with a< strong> difluoromethyl group and a methylated amine makes it an attractive scaffold for drug development. Ongoing research continues to explore its biological activities and optimize its synthesis for future therapeutic applications.